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Compound of Interest

Compound Name: Flumetover

Cat. No.: B136616 Get Quote

Initial searches for the therapeutic targets of "Flumetover" have revealed that this compound is

not a therapeutic drug for human or animal use. Instead, Flumetover is identified as a

synthetic fungicide employed in agricultural settings. This guide serves to clarify the nature of

Flumetover and to address the initial query regarding its potential therapeutic applications.

Flumetover is chemically classified as a benzamide derivative with the systematic name N-

ethyl-3′,4′-dimethoxy-N-methyl-5-(trifluoromethyl)biphenyl-2-carboxamide[1][2][3][4]. Its primary

application is in the control of fungal pathogens that affect various crops[1]. The compound has

demonstrated efficacy against common foliar diseases such as powdery mildew, grey mould,

and white mould[1].

Given that Flumetover is an agrochemical, the concept of "therapeutic targets" in the context

of human or animal medicine is not applicable. The request for an in-depth technical guide on

its therapeutic targets, including data presentation, experimental protocols, and signaling

pathway diagrams for a scientific audience in drug development, is based on a

misunderstanding of the compound's function.

There are no known therapeutic targets of Flumetover in humans or animals, and

consequently, no clinical trials or experimental data related to its use as a pharmaceutical agent

exist. The initial search results may have been confounded by similarly named pharmaceutical

products. For instance, "FlutiForm" is a combination medication for asthma containing

Fluticasone and Formoterol, and "Flumazenil" is a benzodiazepine antagonist[5][6][7][8][9]. It is

crucial to distinguish Flumetover from these therapeutic agents.
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In summary, Flumetover is a fungicide developed for agricultural use to combat fungal

diseases in plants. It does not have any established therapeutic applications or targets in the

field of medicine. Therefore, a technical guide on its therapeutic targets cannot be provided.

Researchers and scientists are advised to consult agrochemical and pesticide resources for

information on the mechanism of action of Flumetover in its intended fungal targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b136616?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

